1. Home
  2. Product
  3. Main Products
  4. A/'-Neo-5α-gammaceran-6-one
A/'-Neo-5α-gammaceran-6-one A/'-Neo-5α-gammaceran-6-one
Brand Name: Vulcanchem
CAS No.: 17075-62-6
VCID: VC0097953
InChI: InChI=1S/C30H50O/c1-19(2)20-12-16-27(5)21(20)13-17-29(7)23(27)10-11-24-28(6)15-9-14-26(3,4)25(28)22(31)18-30(24,29)8/h19-21,23-25H,9-18H2,1-8H3/t20-,21+,23-,24-,25+,27+,28-,29-,30-/m1/s1
SMILES: CC(C)C1CCC2(C1CCC3(C2CCC4C3(CC(=O)C5C4(CCCC5(C)C)C)C)C)C
Molecular Formula: C30H50O
Molecular Weight: 426.729

A/'-Neo-5α-gammaceran-6-one

CAS No.: 17075-62-6

Main Products

VCID: VC0097953

Molecular Formula: C30H50O

Molecular Weight: 426.729

A/'-Neo-5α-gammaceran-6-one - 17075-62-6

CAS No. 17075-62-6
Product Name A/'-Neo-5α-gammaceran-6-one
Molecular Formula C30H50O
Molecular Weight 426.729
IUPAC Name (3R,3aS,5aR,5bR,7aS,11aR,11bR,13aR,13bS)-5a,5b,8,8,11a,13b-hexamethyl-3-propan-2-yl-2,3,3a,4,5,6,7a,9,10,11,11b,12,13,13a-tetradecahydro-1H-cyclopenta[a]chrysen-7-one
Standard InChI InChI=1S/C30H50O/c1-19(2)20-12-16-27(5)21(20)13-17-29(7)23(27)10-11-24-28(6)15-9-14-26(3,4)25(28)22(31)18-30(24,29)8/h19-21,23-25H,9-18H2,1-8H3/t20-,21+,23-,24-,25+,27+,28-,29-,30-/m1/s1
Standard InChIKey XCWWVSSWCRUJLT-OQMCOEAASA-N
SMILES CC(C)C1CCC2(C1CCC3(C2CCC4C3(CC(=O)C5C4(CCCC5(C)C)C)C)C)C
Last Modified Aug 20 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19